1-(tert-Butoxy)-2-isopropoxybenzene

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 1-[(2-methylpropan-2-yl)oxy]-2-propan-2-yloxybenzene
• InChI: InChI=1S/C13H20O2/c1-10(2)14-11-8-6-7-9-12(11)15-13(3,4)5/h6-10H,1-5H3
• InChI Key: NRUDUIIFIQFENS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1OC(C)(C)C

Description

1-(tert-Butoxy)-2-isopropoxybenzene is an organic compound characterized by the presence of a benzene ring substituted with tert-butoxy and isopropoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(tert-Butoxy)-2-isopropoxybenzene typically involves the alkylation of a benzene derivative with tert-butyl and isopropyl groups. One common method is the reaction of 2-isopropoxyphenol with tert-butyl bromide in the presence of a strong base such as potassium tert-butoxide. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the tert-butyl group .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes using microreactor technology. This method offers advantages such as improved reaction efficiency, better control over reaction conditions, and reduced waste generation .

Chemical Reactions Analysis

Types of Reactions

1-(tert-Butoxy)-2-isopropoxybenzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into simpler hydrocarbons or alcohols.

Substitution: The tert-butoxy and isopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Substitution reactions often involve nucleophiles such as halides or amines in the presence of a catalyst

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or hydrocarbons .

Scientific Research Applications

1-(tert-Butoxy)-2-isopropoxybenzene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 1-(tert-Butoxy)-2-isopropoxybenzene involves its interaction with specific molecular targets and pathways. The tert-butoxy and isopropoxy groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. These interactions can modulate biological processes and chemical reactions .

Comparison with Similar Compounds

Similar Compounds

tert-Butyl Ethers: Compounds such as tert-butyl methyl ether and tert-butyl ethyl ether share similar structural features.

tert-Butyloxycarbonyl-Protected Amino Acids: These compounds are used in peptide synthesis and share the tert-butoxy group

Uniqueness

1-(tert-Butoxy)-2-isopropoxybenzene is unique due to the combination of tert-butoxy and isopropoxy groups on a benzene ring. This structural arrangement imparts distinct chemical properties and reactivity, making it valuable for specific applications in organic synthesis and industrial processes .